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Compound of Interest

Compound Name: Nirp3-IN-8

Cat. No.: B12406888

Audience: Researchers, scientists, and drug development professionals.

Introduction

The NLRP3 inflammasome is a critical component of the innate immune system, playing a key
role in the response to both pathogenic microbes and endogenous danger signals.
Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory
diseases. NLRP3-IN-8 is an orally active and direct inhibitor of the NLRP3 inflammasome. It
functions by blocking the crucial interactions between NLRP3, NEK7 (NIMA-related kinase 7),
and the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD),
thereby preventing inflammasome assembly and subsequent inflammatory signaling.[1] Proper
preparation of a stock solution is the first critical step for accurate and reproducible in vitro and
in vivo studies. This document provides a detailed protocol for the preparation, storage, and
handling of an NLRP3-IN-8 stock solution.

Chemical and Physical Properties

Quantitative data for NLRP3-IN-8 are summarized in the table below for easy reference. This
information is essential for calculating the required mass for stock solution preparation and for
understanding the compound's basic characteristics.
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Parameter Value Reference

Molecular Formula C23H20N206 [2]

Molecular Weight 420.41 g/mol [1][2]

CAS Number 2768650-56-0 [11[2]

ICso (against IL-1[3) 1.23 uM [1112]

Recommended Solvent Dimethyl Sulfoxide (DMSO) Inferr-ed from common fab
practice[3][4][5]

Storage (Powder) -20°C for up to 3 years [6]

Storage (Stock Solution) -80°C for up to 1 year [6]

Mechanism of Action: NLRP3 Inflammasome
Pathway

The activation of the NLRP3 inflammasome is a two-step process. The first "priming" signal,
often initiated by microbial components like LPS, leads to the upregulation of NLRP3 and pro-
IL-1p3 via the NF-kB pathway. The second "activation” signal, triggered by a diverse array of
stimuli such as ATP, crystalline substances, or potassium efflux, induces a conformational
change in NLRP3. This allows it to recruit NEK7 and oligomerize, forming a scaffold for the
adaptor protein ASC. ASC then recruits pro-caspase-1, leading to its auto-activation. Active
caspase-1 cleaves pro-inflammatory cytokines IL-13 and IL-18 into their mature forms and
cleaves Gasdermin D (GSDMD) to induce pyroptosis, an inflammatory form of cell death.[7][8]
NLRP3-IN-8 exerts its inhibitory effect by directly interfering with the assembly of the
inflammasome complex, specifically by blocking the NLRP3-NEK7 and NLRP3-ASC
interactions.[1]
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1. Equilibrate Powder
to Room Temperature

2. Weigh 4.20 mg
NLRP3-IN-8

3.Add 1 mL DMSO

4. Vortex Until
Completely Dissolved

5. Aliquot into
Single-Use Volumes

6. Store Aliquots
at -80°C

Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406888#how-to-prepare-nlrp3-in-8-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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